Cas no 13517-31-2 (2-Hydroxy-5-iodopyridine)

• Product Name: 2-Hydroxy-5-iodopyridine
• CAS No: 13517-31-2
• MF: C₅H₄INO
• MW: 220.995833396912
• CID: 4670032
• PubChem ID: 459500
• Update Time: 2025-05-21

2-Hydroxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodopyridin-2-ol
• 2-Hydroxy-5-iodopyridine
• 5-Iodopyridin-2(1H)-one
• 5-Iodo-pyridin-2-ol
• 5-iodo-1H-pyridin-2-one
• 5-iodo-2-pyridone
• 2(1H)-Pyridinone, 5-iodo-
• 5-Iodo-2-pyridinol
• 5-iodopyridin-2-one
• 5-Jod-2-pyridon
• 5-Iodo-2-pyridol
• Hydroxy-5-iodopyridine
• 5-Iodo pyridine-2-ol
• 5-Iodo-2-pyridinol #
• 5-Iodo-2(1H)-pyridone
• 5-Iodo-2(1H)-pyridinone
• Pyridine, 2-hydroxy-5-iodo-
• SBB0543
• AB05112
• pyridine, 1,2-dihydro-5-iodo-2-oxo-
• CS-W014749
• H1466
• SCHEMBL629361
• SY029299
• AKOS016008395
• DTXSID80332659
• 2-Hydroxy-5-iodopyridine, 97%
• AS-17779
• Z1269227573
• MFCD00234058
• EN300-298343
• AKOS015853734
• F10618
• 13472-79-2
• 13517-31-2
• C5H4INO

• MDL： MFCD00234058
• Inchi： 1S/C5H4INO/c6-4-1-2-5(8)7-3-4/h1-3H,(H,7,8)
• InChI Key： ZDJUNNCVIDKJAN-UHFFFAOYSA-N
• SMILES： IC1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 220.93376g/mol
• Monoisotopic Mass: 220.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1

2-Hydroxy-5-iodopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-Hydroxy-5-iodopyridine

Recent Advances in the Study of 2-Hydroxy-5-iodopyridine (CAS: 13517-31-2)

2-Hydroxy-5-iodopyridine (CAS: 13517-31-2) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a building block for the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the role of 2-Hydroxy-5-iodopyridine in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the construction of pyridine-based scaffolds, which are integral to the development of kinase inhibitors. The iodine moiety at the 5-position facilitates further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores. This versatility underscores its value in medicinal chemistry.

In addition to its synthetic applications, 2-Hydroxy-5-iodopyridine has been investigated for its intrinsic biological properties. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2023) revealed that this compound exhibits moderate antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity. While further optimization is needed to enhance its potency, these findings suggest its potential as a lead compound for antibiotic development.

Another noteworthy development is the exploration of 2-Hydroxy-5-iodopyridine in cancer research. A 2023 study in the European Journal of Medicinal Chemistry reported that derivatives of this compound displayed selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinases. The researchers hypothesized that the iodine atom plays a critical role in the compound's interaction with kinase domains, making it a promising candidate for targeted therapy. However, in vivo studies are still required to validate these preliminary results.

From a material science perspective, 2-Hydroxy-5-iodopyridine has also been utilized in the development of organic semiconductors. A recent publication in Advanced Materials (2023) highlighted its use as a dopant in polymer-based electronic devices, where it improved charge carrier mobility. This application leverages the compound's electron-withdrawing properties, which are enhanced by the iodine substituent. Such interdisciplinary applications further broaden the scope of its utility beyond traditional pharmaceutical uses.

In conclusion, recent research on 2-Hydroxy-5-iodopyridine (CAS: 13517-31-2) underscores its multifaceted role in chemical biology and pharmaceutical sciences. Its synthetic versatility, combined with emerging biological activities, positions it as a valuable tool for drug discovery and material innovation. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail. As the field progresses, this compound is likely to remain a focal point for researchers seeking to develop next-generation therapeutics and functional materials.